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Compound Name: 5-Hydroxy-5-methylhexanoic acid

Cat. No.: B13225993

Get Quote

Introduction & Mechanistic Background
5-Hydroxy-5-methylhexanoic acid (C₇H₁₄O₃) is a specialized branched-chain hydroxy fatty acid that occupies a unique

intersection between marine chemical ecology and synthetic neuropharmacology[1]. In marine biology, it serves as the

highly lipophilic N-terminal structural moiety of potent cytotoxic cyclic depsipeptides, such as 5-OH-kahalalide F (5-OHKF)

and iso-kahalalide F. These complex lipopeptides are biosynthesized by the green alga Bryopsis pennata and

subsequently sequestered by the sacoglossan mollusk Elysia rufescens[2].

Conversely, in the realm of synthetic pharmacology, this exact fatty acid is the direct precursor to UMB75 (sodium 5-

hydroxy-5-methylhexanoate). UMB75 is a tertiary alcohol analog of γ-hydroxybutyric acid (GHB) utilized by researchers to

probe specific GHB receptor binding kinetics without the confounding variable of GABAergic metabolism [3].

Because researchers encounter this molecule in two radically different contexts—either extracting it from complex

biological matrices or synthesizing it de novo for pharmacological assays—this application note details two orthogonal,

self-validating isolation workflows.

Causality in Experimental Design
The primary chemical challenge in isolating 5-hydroxy-5-methylhexanoic acid is the lability of its tertiary alcohol group.

Under harsh acidic conditions or elevated temperatures, the molecule is highly susceptible to dehydration (yielding an

alkene) or intramolecular esterification (re-forming its corresponding δ-lactone, 6,6-dimethyltetrahydro-2H-pyran-2-one).

Therefore, both the top-down natural product hydrolysis and the bottom-up synthetic isolation must employ tightly

controlled pH and temperature parameters to maintain the integrity of the open-chain free acid.

Protocol A: Top-Down Natural Product Isolation (From Marine
Biomass)
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Logic & Self-Validation: To isolate the free fatty acid from the marine depsipeptide 5-OHKF, the cyclic peptide must

undergo total acid hydrolysis. We utilize a 1:1 mixture of 4 N HCl and Ethanol. The ethanol acts as a critical co-solvent,

ensuring that the highly lipophilic fatty acid tail remains solubilized as it is cleaved from the peptide backbone, preventing

localized precipitation that could trap unhydrolyzed intermediates [4]. The reaction is strictly capped at 70 °C for 8 hours;

exceeding this thermal threshold risks dehydrating the tertiary alcohol.

Step-by-Step Methodology
Biomass Extraction: Lyophilize the collected Bryopsis pennata biomass. Extract exhaustively with 100% Ethanol (EtOH)

at room temperature. This polar organic extraction preserves the depsipeptides while precipitating larger structural

proteins[4].

VLC Fractionation: Concentrate the EtOH extract in vacuo. Load the residue onto a normal-phase silica gel Vacuum

Liquid Chromatography (VLC) column. Elute using a stepwise polarity gradient (Hexanes → EtOAc → MeOH). The

target depsipeptides (including 5-OHKF) will elute specifically in the EtOAc/MeOH (1:1) fraction[4].

Acid Hydrolysis: Dissolve 5.0 mg of the purified 5-OHKF in 2.0 mL of 4 N HCl/EtOH (1:1 v/v). Seal the reaction vial and

incubate at 70 °C for exactly 8 hours[4].

Hydrolysate Recovery: Evaporate the hydrolysis mixture under a gentle stream of nitrogen gas (N₂) to remove the HCl

and EtOH. Reconstitute the dried residue in 500 µL of the initial HPLC mobile phase (90% H₂O / 10% MeCN with

0.05% Formic Acid).

Chromatographic Isolation: Inject the reconstituted hydrolysate onto a Reversed-Phase C8 HPLC column. Monitor

elution at 210 nm (carboxyl absorption) and collect the fraction corresponding to the free 5-hydroxy-5-methylhexanoic
acid.

Scientist's Insight: The use of a C8 column rather than a standard C18 is critical here. The branched methyl group and the

terminal hydroxyl create a unique steric profile that exhibits severe peak tailing on densely packed C18 stationary phases.

C8 provides the optimal balance of hydrophobic retention and peak symmetry[4].
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Natural product workflow for the hydrolytic isolation of the target fatty acid from marine biomass.

Protocol B: Bottom-Up Synthetic Preparation and Isolation
Logic & Self-Validation: For bulk pharmacological applications, the compound is synthesized via the base-catalyzed ring-

opening of 6,6-dimethyltetrahydro-2H-pyran-2-one[3]. Saponification with NaOH yields the sodium salt (UMB75). The

critical step is the isolation of the free acid from this salt. Acidification must be performed at 0–4 °C using dilute HCl. If the

pH drops below 3.0, or if the solution heats up due to exothermic neutralization, the free acid will rapidly re-lactonize. By

strictly monitoring the pH to 3.5–4.0, the system self-validates the generation of the free acid without triggering cyclization.

Step-by-Step Methodology
Lactone Saponification: Dissolve 10.0 mmol of 6,6-dimethyltetrahydro-2H-pyran-2-one in 20 mL of Methanol (MeOH).

Add 10.5 mmol of NaOH (as a 1 M aqueous solution) dropwise under continuous magnetic stirring.
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Ring Opening: Stir the reaction mixture for 2 hours at room temperature to ensure complete conversion to sodium 5-

hydroxy-5-methylhexanoate (UMB75)[3].

Solvent Removal: Concentrate the mixture in vacuo to remove MeOH. Dissolve the crude sodium salt in 15 mL of ice-

cold distilled water.

Controlled Acidification: Submerge the reaction flask in an ice-water bath (0–4 °C). Insert a calibrated pH probe. Slowly

add cold 1 M HCl dropwise while stirring vigorously, until the pH stabilizes between 3.5 and 4.0.

Solvent Partitioning: Immediately transfer the aqueous mixture to a separatory funnel and extract with cold Ethyl

Acetate (EtOAc) (3 x 15 mL). The free 5-hydroxy-5-methylhexanoic acid will partition into the upper organic layer.

Purification: Wash the combined EtOAc extracts with 10 mL of cold brine, dry over anhydrous Na₂SO₄, and concentrate

in vacuo at a water-bath temperature not exceeding 30 °C to yield the pure isolated fatty acid.

Scientist's Insight: When extracting the free acid into EtOAc, avoid shaking the separatory funnel too vigorously during the

first extraction to prevent emulsion formation, which is common with amphiphilic hydroxy-fatty acids. Gentle inversion is

recommended.
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Synthetic workflow for the base-catalyzed ring-opening and isolation of the free fatty acid.

Quantitative Data & Characterization
Table 1: Physicochemical Properties of 5-Hydroxy-5-methylhexanoic acid[1][5]

Property Value

IUPAC Name 5-hydroxy-5-methylhexanoic acid

Molecular Formula C₇H₁₄O₃

Molecular Weight 146.18 g/mol

Exact Mass 146.094 Da

Computed XLogP3 0.4

SMILES String CC(C)(CCCC(=O)O)O

Table 2: RP-HPLC Gradient for Hydrolysate Separation (C8 Column)[4]
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Time (min)
Mobile Phase A (%) (H₂O + 0.05%
HCOOH)

Mobile Phase B (%) (MeCN + 0.05%
HCOOH)

0.0 90.0 10.0

10.0 40.0 60.0

15.0 40.0 60.0

16.0 90.0 10.0

20.0 90.0 10.0

References[1] PubChem Compound Summary for CID 18462863, 5-
Hydroxy-5-methylhexanoic acid. Source: National Center for
Biotechnology Information. URL:
https://pubchem.ncbi.nlm.nih.gov/compound/18462863[5]PubChem
Compound Summary for CID 91899082, 5-Hydroxy-5-
methylhexanoate. Source: National Center for Biotechnology
Information. URL:
https://pubchem.ncbi.nlm.nih.gov/compound/91899082[3]A Tertiary
Alcohol Analog of γ-Hydroxybutyric Acid as a Specific Probe of the
γ-Hydroxybutyric Acid Receptor. Source: Journal of Pharmacology
and Experimental Therapeutics. URL:
https://jpet.aspetjournals.org/content/305/2/675[2]Chemistry and
Biology of Kahalalides. Source: Chemical Reviews (ACS
Publications). URL: https://pubs.acs.org/doi/10.1021/cr040034a[4]5-
OHKF and NorKA, Depsipeptides from a Hawaiian Collection of
Bryopsis pennata. Source: Journal of Natural Products (PMC).
URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3142838/

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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